Cas no 198218-82-5 (5(1H)-Indolizinone,2,3,6,8a-tetrahydro-,(8aS)-(9CI))

• Product name: 5(1H)-Indolizinone,2,3,6,8a-tetrahydro-,(8aS)-(9CI)
• CAS No: 198218-82-5
• MF: C₈H₁₁NO
• MW: 137.17904
• CID: 1021488
• PubChem ID: 10866395

5(1H)-Indolizinone,2,3,6,8a-tetrahydro-,(8aS)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5(1H)-Indolizinone,2,3,6,8a-tetrahydro-,(8aS)-(9CI)
• 198218-82-5
• (8aS)-2,3,6,8a-tetrahydro-1H-indolizin-5-one

• Inchi： InChI=1S/C8H11NO/c10-8-5-1-3-7-4-2-6-9(7)8/h1,3,7H,2,4-6H2/t7-/m1/s1
• InChI Key： NNWVEQDIVHXNQK-SSDOTTSWSA-N
• SMILES： C1CC2C=CCC(=O)N2C1

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31